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Introduction
Spreadability is a critical quality attribute of semi-solid formulations, such as creams, lotions,

and gels containing dimethicone. It significantly influences consumer acceptance, ease of

application, and the uniformity of dose delivery for topical and dermatological products.

Dimethicone, a silicone polymer, is widely used in these formulations to impart a smooth, silky

feel and to act as a skin protectant.[1] The viscosity of dimethicone can be varied, which

directly impacts the spreadability of the final product.[2][3][4] Therefore, accurate and

reproducible evaluation of spreadability is essential during product development and for quality

control.

This document provides detailed application notes and protocols for several established

methods to quantify the spreadability of dimethicone formulations. These methods range from

simple, cost-effective techniques to more sophisticated instrumental analyses that provide in-

depth rheological and surface-wetting characterization.
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Key Factors Influencing Spreadability
Several factors inherent to the formulation and the testing conditions can affect spreadability

measurements:

Viscosity: There is a general inverse relationship between viscosity and spreadability; higher

viscosity formulations tend to have lower spreadability.

Yield Stress: This is the minimum force required to initiate flow. A higher yield stress

correlates with lower spreadability, as more force is needed to start spreading the product.[5]

[6]

Surface Tension: Lower surface tension of a formulation generally leads to better wetting of a

surface and thus, greater spreadability.

Temperature: The viscosity of dimethicone and other components of a formulation can be

temperature-dependent. Therefore, controlling the temperature during testing is crucial for

reproducible results.

Substrate: The surface onto which the formulation is spread (e.g., glass, synthetic skin, or

human skin) will influence the results.

Method 1: Parallel-Plate Extensiometry
This widely used method provides a simple and cost-effective way to quantify spreadability by

measuring the area a sample covers when subjected to a standard weight.[7][8]

Protocol: Parallel-Plate Spreadability Test
Principle: A known mass of the dimethicone formulation is placed between two parallel plates. A

standard weight is applied to the upper plate for a specified time, and the resulting diameter of

the spread sample is measured. The spreadability is then calculated based on the area of the

spread circle.

Apparatus:

Two flat, smooth glass or transparent polymer plates (e.g., 20 cm x 20 cm). The top plate

should be of a known, standardized mass (e.g., 125 g), or a separate standardized weight
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can be used.[8]

A ruler or caliper for measuring the diameter of the spread.

A stopwatch.

A level surface.

Graph paper (can be placed under the bottom plate for easier measurement).

Procedure:

Ensure both glass plates are clean and dry.

Place the bottom plate on a level horizontal surface. If using graph paper, place it

underneath the bottom plate.

Accurately weigh a specified amount of the dimethicone formulation (e.g., 1.0 g) and place it

at the center of the bottom plate.

Carefully place the top plate over the sample, ensuring it is centered.

If the top plate itself is not the standard weight, gently place the standardized weight (e.g.,

125 g) on the center of the top plate.[8]

Start the stopwatch immediately.

After a predetermined time (e.g., 1 minute), measure the diameter of the spread formulation

in two perpendicular directions.[8]

Record the average of the two diameter measurements.

Repeat the measurement at least three times for each formulation.

Data Analysis: The spreadability can be expressed as the spread diameter (in mm or cm) or

calculated as the area of spread (A = πr²). A larger diameter or area indicates greater

spreadability.

A spreadability index (S) can also be calculated using the following formula[8]:
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S = m × l / t

Where:

S = Spreadability of the formulation

m = Weight tied to the upper plate (g)

l = Length of the glass plates (cm)

t = Time taken for the plates to slide the entire length (s) - Note: This variation of the formula

is for a sliding plate setup.

For the static weight method, the area of spread after a fixed time is the primary metric.

Experimental Workflow: Parallel-Plate Extensiometry
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Caption: Workflow for Parallel-Plate Extensiometry.
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Method 2: Rheological Analysis
Rheology is the study of the flow of matter. For semi-solid formulations, rheological parameters

such as viscosity and yield stress are directly related to spreadability.[5]

Protocol: Rheological Evaluation of Spreadability
Principle: A rheometer is used to measure the formulation's resistance to flow under controlled

shear conditions. Key parameters include:

Viscosity: A measure of a fluid's resistance to flow. Lower viscosity generally indicates better

spreadability.

Yield Stress: The minimum stress required to initiate flow. A lower yield stress suggests the

product will spread more easily.

Shear-Thinning (Pseudoplasticity): The property of a fluid where viscosity decreases with an

increasing rate of shear. Most topical formulations exhibit this behavior, which is desirable for

good spreadability.[5]

Apparatus:

A controlled-stress or controlled-rate rheometer.

Cone-and-plate or parallel-plate measuring geometry. For more viscous or potentially

slipping formulations, sand-blasted or serrated plates are recommended.[5]

Temperature control unit (e.g., a Peltier plate).

Procedure:

Sample Loading:

Place a sufficient amount of the dimethicone formulation onto the center of the lower plate

of the rheometer.

Lower the upper geometry (cone or plate) to the desired gap setting (e.g., 0.5 mm to 1

mm).
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Trim any excess sample from the edges of the geometry to ensure accurate

measurements.

Allow the sample to equilibrate to the set temperature (e.g., 25°C or 32°C to mimic skin

temperature) for a specified time (e.g., 2-5 minutes).

Flow Curve Measurement (Viscosity vs. Shear Rate):

Perform a continuous shear rate ramp, for example, from 0.1 s⁻¹ to 300 s⁻¹.[9]

Record the viscosity at various shear rates.

Plot viscosity (Pa·s) versus shear rate (s⁻¹) on a logarithmic scale. The resulting curve will

illustrate the shear-thinning behavior of the formulation.

Yield Stress Measurement (Stress Ramp):

Apply a linearly increasing shear stress over a defined period (e.g., 0.1 Pa to 500 Pa over

2 minutes).

Plot the resulting shear strain or viscosity as a function of the applied shear stress.

The yield stress is the point where the material transitions from elastic (solid-like) to

viscous (liquid-like) behavior. This can be determined by various methods, such as the

tangent method on a stress-strain plot or the peak of the viscosity versus stress curve.[5]

Data Analysis:

Flow Curve: Compare the viscosity curves of different formulations. A lower viscosity at a

given shear rate indicates better spreadability.

Yield Stress: A lower yield stress value (in Pa) signifies that less force is required to initiate

spreading.

Experimental Workflow: Rheological Analysis
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Caption: Workflow for Rheological Analysis.
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Method 3: Texture Analysis
Texture analyzers provide a versatile platform for measuring various mechanical properties of

semi-solids, including firmness, adhesiveness, and spreadability.

Protocol: Spreadability Measurement using a Texture
Analyzer
Principle: This method uses a set of precisely matched male and female cones. The female

cone is filled with the sample, and the male cone penetrates the sample at a constant speed.

The force required for the male cone to penetrate and displace the formulation is measured,

which correlates to its spreadability.[1][10]

Apparatus:

Texture Analyzer with a suitable load cell (e.g., 1000 g or 4.5 kg).[1][10]

Spreadability test fixture (includes a male probe and a female sample holder cone).[1][11]

Software for instrument control and data acquisition.

Procedure:

Setup:

Attach the male cone probe to the texture analyzer's arm.

Secure the female cone holder in the base table of the instrument.

Carefully align the male and female cones to ensure the male cone can travel into the

female cone without friction.[11]

Sample Preparation:

Fill the female cone with the dimethicone formulation.

Gently tap or press the formulation into the cone to remove any air pockets, as these can

cause discrepancies in the data.[1]
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Level the surface of the sample with a spatula.[10]

Testing:

Place the filled female cone into the holder.

Set the test parameters in the software. Typical settings might include:

Test Mode: Compression

Pre-Test Speed: 1.0 mm/s

Test Speed: 2.0 mm/s[10]

Post-Test Speed: 2.0 mm/s[10]

Target Distance: 25 mm[10]

Trigger Force: 10 g[10]

Start the test. The male cone will move down into the sample, and the force will be

recorded as a function of time and distance.

Data Analysis: The output is a graph of force versus time or distance.

Peak Force (Firmness): The maximum positive force on the graph represents the firmness of

the sample and the force required to spread it. A lower peak force indicates better

spreadability.[1][10]

Area Under the Curve (Work of Shear): The area under the positive part of the curve

represents the total work required to spread the sample. A smaller area indicates less work is

needed, and thus, better spreadability.[1][10]

Negative Force (Adhesiveness/Stickiness): The negative force region of the graph, observed

as the probe withdraws, indicates the stickiness of the formulation.

Experimental Workflow: Texture Analysis
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Caption: Workflow for Texture Analysis.
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Method 4: Contact Angle Measurement
Contact angle measurement is a surface-sensitive technique that assesses the wettability of a

liquid on a solid surface, which is an important component of spreadability.

Protocol: Sessile Drop Contact Angle Measurement
Principle: A droplet of the dimethicone formulation is placed on a standardized substrate. A

goniometer then measures the angle formed at the three-phase boundary where the liquid,

solid, and vapor phases meet. A lower contact angle (<90°) indicates good wetting and high

spreadability, while a higher contact angle (>90°) indicates poor wetting and low spreadability.

[12][13]

Apparatus:

Contact Angle Goniometer with a camera and light source.

Dispensing system (e.g., a syringe with a needle).

A flat, solid substrate (e.g., glass slide, polished polymer surface, or a synthetic skin

substitute).

Software for image analysis and angle calculation.

Procedure:

Ensure the substrate is clean, dry, and placed on the goniometer stage.

Fill the dispensing syringe with the dimethicone formulation, ensuring there are no air

bubbles.

Carefully dispense a small droplet of the formulation onto the surface of the substrate.

Use the goniometer's camera and software to capture an image of the droplet.

The software will analyze the shape of the droplet at the point of contact with the substrate

and calculate the contact angle.
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It is often useful to measure the contact angle over time (e.g., at 0, 1, 5, and 10 minutes) to

observe how the droplet spreads.

Repeat the measurement at least three times on different areas of the substrate for each

formulation.

Data Analysis:

The primary output is the contact angle in degrees (°).

Lower contact angles indicate better wetting and, by extension, better spreadability.

A plot of contact angle versus time can show the spreading dynamics of the formulation.

Experimental Workflow: Contact Angle Measurement
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Caption: Workflow for Contact Angle Measurement.
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Data Presentation: Quantitative Comparison of
Spreadability
The following tables summarize hypothetical but representative quantitative data for different

dimethicone formulations evaluated using the methods described above.

Table 1: Spreadability of Dimethicone Formulations by Parallel-Plate Extensiometry

Formulation
ID

Dimethicon
e Viscosity
(cSt)

Sample
Weight (g)

Applied
Weight (g)

Time (min)

Average
Spread
Diameter
(mm)

DF-01 100 1.0 125 1 45 ± 2

DF-02 350 1.0 125 1 38 ± 1.5

DF-03 1000 1.0 125 1 32 ± 2

DF-04 12,500 1.0 125 1 25 ± 1

Table 2: Rheological Properties of Dimethicone Formulations

Formulation ID
Dimethicone
Viscosity (cSt)

Apparent Viscosity
@ 10 s⁻¹ (Pa·s)

Yield Stress (Pa)

DF-01 100 5.2 15

DF-02 350 12.8 35

DF-03 1000 25.5 60

DF-04 12,500 85.1 150

Table 3: Texture Analysis of Dimethicone Formulations
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Formulation ID
Dimethicone
Viscosity (cSt)

Peak Force (g) Work of Shear (g·s)

DF-01 100 150 250

DF-02 350 280 450

DF-03 1000 450 720

DF-04 12,500 800 1300

Table 4: Contact Angle of Dimethicone Formulations on a Synthetic Skin Substrate

Formulation ID
Dimethicone
Viscosity (cSt)

Contact Angle at
t=0s (°)

Contact Angle at
t=60s (°)

DF-01 100 45 35

DF-02 350 55 48

DF-03 1000 68 62

DF-04 12,500 85 82

Conclusion
The evaluation of spreadability is a multi-faceted task that can be approached with a variety of

instrumental techniques. For a comprehensive understanding of a dimethicone formulation's

performance, it is often beneficial to use a combination of these methods. Parallel-plate

extensiometry offers a simple, comparative measure, while rheology and texture analysis

provide detailed quantitative data on the forces and flow behavior that govern spreadability.

Contact angle measurements offer valuable insights into the wetting properties of the

formulation on a surface. A good correlation between these instrumental methods and sensory

panel data can lead to the development of robust, predictive models for spreadability, ultimately

accelerating product development and ensuring high-quality, consumer-accepted products.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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